Cas no 1219795-39-7 (TEMEPHOS-D12 (O,O,O',O'-TETRAMETHYL-D12))

• Product Name: TEMEPHOS-D12 (O,O,O',O'-TETRAMETHYL-D12)
• CAS No: 1219795-39-7
• MF: C₁₆H₂₀O₆P₂S₃
• MW: 478.542862892151
• CID: 1058321
• Update Time: 2025-05-28

TEMEPHOS-D12 (O,O,O',O'-TETRAMETHYL-D12) Chemical and Physical Properties

Names and Identifiers

• Temephos-d12 (O,O,O',O'-tetramethyl-d12)
• Temephos-d12 (O,O,O,O-tetramethyl-d12)100µg
• Temephos D12 (tetramethyl D12)
• [4-[4-[bis(trideuteriomethoxy)phosphinothioyloxy]phenyl]sulfanylphenoxy]-sulfanylidene-bis(trideuteriomethoxy)-?^{5}-phosphane
• CID 129318222
• TEMEPHOS-D12 (O,O,O',O'-TETRAMETHYL-D12)

• Inchi： 1S/C16H20O6P2S3/c1-17-23(25,18-2)21-13-5-9-15(10-6-13)27-16-11-7-14(8-12-16)22-24(26,19-3)20-4/h5-12H,1-4H3/i1D3,2D3,3D3,4D3
• InChI Key： WWJZWCUNLNYYAU-MGKWXGLJSA-N
• SMILES： S(C1C=CC(=CC=1)OP(OC([2H])([2H])[2H])(OC([2H])([2H])[2H])=S)C1C=CC(=CC=1)OP(OC([2H])([2H])[2H])(OC([2H])([2H])[2H])=S

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 474
• XLogP3: 6
• Topological Polar Surface Area: 145

Additional information on TEMEPHOS-D12 (O,O,O',O'-TETRAMETHYL-D12)

Recent Advances in the Study of TEMEPHOS-D12 (O,O,O',O'-TETRAMETHYL-D12) and Related Compound 1219795-39-7

The chemical compound TEMEPHOS-D12 (O,O,O',O'-TETRAMETHYL-D12) and its related compound with CAS number 1219795-39-7 have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds, known for their unique structural and functional properties, are being extensively studied for their potential applications in drug development, environmental science, and analytical chemistry. This research brief aims to provide an overview of the latest findings and advancements related to these compounds, highlighting their significance in current scientific endeavors.

TEMEPHOS-D12 is a deuterated analog of temephos, an organophosphate insecticide widely used in vector control programs. The incorporation of deuterium atoms (D12) into the molecular structure of temephos enhances its stability and makes it a valuable tool in mass spectrometry and metabolic studies. Recent studies have focused on utilizing TEMEPHOS-D12 as an internal standard for the accurate quantification of temephos and its metabolites in environmental and biological samples. This approach has significantly improved the precision and reliability of analytical methods, facilitating better monitoring of pesticide residues and their impact on ecosystems.

Compound 1219795-39-7, on the other hand, has emerged as a promising candidate in medicinal chemistry. Although its exact structure and properties are still under investigation, preliminary studies suggest that it may exhibit potent biological activity, particularly in targeting specific enzymes or receptors involved in disease pathways. Researchers are exploring its potential as a lead compound for the development of novel therapeutics, with a focus on optimizing its pharmacokinetic and pharmacodynamic profiles. The compound's unique chemical scaffold offers opportunities for structural modifications, enabling the design of derivatives with enhanced efficacy and reduced toxicity.

One of the key advancements in the study of TEMEPHOS-D12 and 1219795-39-7 is the development of advanced synthetic methodologies. Recent publications have reported efficient and scalable routes for the synthesis of these compounds, ensuring their availability for further research. For instance, a study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach for the deuteration of temephos, yielding high-purity TEMEPHOS-D12 with minimal side reactions. Similarly, innovative strategies for the synthesis of 1219795-39-7 have been proposed, leveraging modern techniques such as flow chemistry and microwave-assisted synthesis to achieve higher yields and shorter reaction times.

In addition to synthetic advancements, significant progress has been made in understanding the mechanistic aspects of these compounds. For TEMEPHOS-D12, researchers have elucidated its metabolic pathways and degradation products, providing insights into its environmental fate and potential risks. These findings are crucial for regulatory agencies and policymakers in assessing the safety and sustainability of temephos-based interventions. For 1219795-39-7, mechanistic studies have focused on its interaction with biological targets, employing techniques such as X-ray crystallography and molecular docking to unravel its mode of action at the atomic level. Such detailed characterization is essential for rational drug design and the identification of potential off-target effects.

The applications of TEMEPHOS-D12 and 1219795-39-7 extend beyond their immediate chemical and biological properties. In the field of environmental science, TEMEPHOS-D12 is being used as a tracer to study the transport and transformation of organophosphate pesticides in aquatic systems. This has implications for understanding the long-term ecological impacts of pesticide use and developing mitigation strategies. Meanwhile, 1219795-39-7 is being investigated for its role in chemical biology, where it serves as a probe to study enzyme mechanisms and signal transduction pathways. These interdisciplinary applications underscore the versatility and importance of these compounds in advancing scientific knowledge.

Despite the promising developments, challenges remain in the study of TEMEPHOS-D12 and 1219795-39-7. For TEMEPHOS-D12, issues such as the cost of deuterated reagents and the need for specialized analytical equipment can limit its widespread adoption. For 1219795-39-7, the lack of comprehensive toxicity data and the potential for unforeseen side effects necessitate further preclinical evaluation. Addressing these challenges will require collaborative efforts among chemists, biologists, and environmental scientists to ensure the safe and effective use of these compounds.

In conclusion, the recent research on TEMEPHOS-D12 (O,O,O',O'-TETRAMETHYL-D12) and compound 1219795-39-7 highlights their growing importance in chemical biology and pharmaceutical research. From their roles as analytical standards and drug candidates to their applications in environmental and mechanistic studies, these compounds offer a wealth of opportunities for scientific exploration. Continued investment in their study and development is expected to yield significant breakthroughs, contributing to advancements in public health, environmental sustainability, and drug discovery.